Cas no 76968-33-7 (Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel-)

• Product Name: Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel-
• CAS No: 76968-33-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 562630
• PubChem ID: 644120
• Update Time: 2025-04-19

Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-pentyl-, (1R,2R)-rel-
• (+/-)-DIHYDROJASMONIC ACID
• (±)-9,10-DIHYDROJASMONIC ACID
• 2-AMYL-3-(CARBOXYMETHYL)CYCLOPENTANONE
• 2-AMYL-3-OXOCYCLOPENTANEACETIC ACID
• 3-(CARBOXYMETHYL)-2-PENTYLCYCLOPENTANONE
• 3-OXO-2-PENTYLCYCLOPENTANEACETIC ACID
• [(1R,2R)-3-oxo-2-pentylcyclopentyl]acetic acid
• CHEBI:18473
• 7869SCH2L2
• 98674-52-3
• starbld0003510
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, (1R,2R)- (9CI)
• Q27109032
• SCHEMBL5940628
• PQEYTAGBXNEUQL-NXEZZACHSA-N
• rel-2-((1R,2R)-3-Oxo-2-pentylcyclopentyl)acetic acid
• LMFA02020204
• cyclopentaneacetic acid, 3-oxo-2-pentyl-, (1R,2R)-
• 2-[(1R,2R)-3-oxo-2-pentylcyclopentyl]acetic acid
• JAA
• 9,10-Dihydrojasmonic acid
• 76968-33-7
• 9,10-dihydroJA
• Dihydrojasmonic acid, (-)-
• (+/-)(1r,2r)-3-oxo-2-pentylcyclopentaneacetic acid
• (-)-9,10-dihydrojasmonic acid
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, (1R-trans)-
• DTXSID501313059
• 2-((1R,2R)-3-oxidanylidene-2-pentyl-cyclopentyl)ethanoic acid
• (-)-Dihydrojasmonic acid
• (1R,2R)-3-Oxo-2-pentylcyclopentaneacetic acid

• Inchi： 1S/C12H20O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h9-10H,2-8H2,1H3,(H,14,15)/t9-,10-/m1/s1
• InChI Key： PQEYTAGBXNEUQL-NXEZZACHSA-N
• SMILES： O=C1CC[C@H](CC(=O)O)[C@H]1CCCCC

Computed Properties

• Exact Mass: 212.14100
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.04
• Refractive Index: -83.5 ° (C=0.97, CHCl3)
• PSA: 54.37000
• LogP: 2.63670
• Solubility: Not determined